(4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-10-thia-1,3,6-triazatricyclo[6.3.0.0^{2,6}]undec-2-ene-5,7-dione

• IUPAC Name: (4E)-4-(1,3-benzodioxol-5-ylmethylidene)-10-thia-1,3,6-triazatricyclo[6.3.0.02,6]undec-2-ene-5,7-dione
• InChI: InChI=1S/C15H11N3O4S/c19-13-9(3-8-1-2-11-12(4-8)22-7-21-11)16-15-17-6-23-5-10(17)14(20)18(13)15/h1-4,10H,5-7H2/b9-3+
• InChI Key: QIHPGTBHRNNIDS-YCRREMRBSA-N
• Canonical SMILES: C1C2C(=O)N3C(=O)C(=CC4=CC5=C(C=C4)OCO5)N=C3N2CS1
• Isomeric SMILES: C1C2C(=O)N3C(=O)/C(=C\C4=CC5=C(C=C4)OCO5)/N=C3N2CS1
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

(4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-10-thia-1,3,6-triazatricyclo[6.3.0.0^{2,6}]undec-2-ene-5,7-dione is a useful research compound. Its molecular formula is C15H11N3O4S and its molecular weight is 329.33. The purity is usually 95%.
BenchChem offers high-quality (4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-10-thia-1,3,6-triazatricyclo[6.3.0.0^{2,6}]undec-2-ene-5,7-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-10-thia-1,3,6-triazatricyclo[6.3.0.0^{2,6}]undec-2-ene-5,7-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Analysis

Research on compounds structurally related to (4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-10-thia-1,3,6-triazatricyclo[6.3.0.0^{2,6}]undec-2-ene-5,7-dione has focused on their synthesis and structural analysis. For instance, Struga et al. (2007) synthesized a series of thiourea and urea derivatives of similar tricyclic diones and evaluated their properties using NMR spectroscopy. Such studies are crucial for understanding the fundamental chemical characteristics of these compounds (Struga et al., 2007).

Pharmacological Applications

The pharmacological potential of these compounds is evident in their diverse biological activities. For example, the study by Struga et al. (2007) also included tests on animal central nervous systems (CNS), evaluating cytotoxicity and anti-HIV-1 activity in MT-4 cells, as well as antimicrobial activity against various bacteria and fungi. This indicates a broad spectrum of possible applications in pharmacology and therapeutics (Struga et al., 2007).

Antiproliferative Activity

Compounds similar to the one have shown promising results in antiproliferative activity. Chandrappa et al. (2008) synthesized derivatives of thiazolidine-diones and evaluated their antiproliferative effects against various human carcinoma cell lines. Their findings suggest that such compounds could be potential candidates for cancer therapy, highlighting the importance of further exploration in this area (Chandrappa et al., 2008).